Cas no 84409-29-0 (3-oxo-1-phenylcyclopentanecarboxylic acid)

• Product Name: 3-oxo-1-phenylcyclopentanecarboxylic acid
• CAS No: 84409-29-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 2106275
• PubChem ID: 655176
• Update Time: 2025-04-21

3-oxo-1-phenylcyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-phenylcyclopentanecarboxylic acid
• AKOS022139483
• SMR000009429
• STL297935
• 3-keto-1-phenyl-cyclopentanecarboxylic acid
• DA-02460
• TimTec1_007337
• 3-oxo-1-phenylcyclopentan-1-carboxylic
• AKOS000547910
• Oprea1_876011
• CHEMBL1408167
• 3-oxo-1-phenylcyclopentane-1-carboxylic acid
• BDBM41760
• Oprea1_392977
• 3-oxidanylidene-1-phenyl-cyclopentane-1-carboxylic acid
• cid_655176
• 3-Oxo-1-phenyl-cyclopentanecarboxylic acid
• 84409-29-0
• SCHEMBL13226486
• HMS2298O13
• 3-oxo-1-phenyl-1-cyclopentanecarboxylic acid
• MLS000032541
• HMS1554N11

• Inchi： 1S/C12H12O3/c13-10-6-7-12(8-10,11(14)15)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,14,15)
• InChI Key： GZFDVSDSPLDDJS-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 204.078644241Da
• Monoisotopic Mass: 204.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų